molecular formula C7H7N3O B1595148 6-Methyl-[1,2,4]triazolo[4,3-a]pyridin-3-ol CAS No. 4926-19-6

6-Methyl-[1,2,4]triazolo[4,3-a]pyridin-3-ol

Cat. No. B1595148
CAS RN: 4926-19-6
M. Wt: 149.15 g/mol
InChI Key: HWTBGHJRXGNCEF-UHFFFAOYSA-N
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Description

“6-Methyl-[1,2,4]triazolo[4,3-a]pyridin-3-ol” is a chemical compound with the molecular formula C6H6N4O . It is a novel chemotype based on a [1,2,4]triazolo[4,3-a]pyridine scaffold .


Synthesis Analysis

The synthesis of compounds similar to “this compound” has been reported in the literature . The starting compound is usually subjected to various reactions with different reagents to yield the desired product .


Molecular Structure Analysis

The molecular structure of “this compound” includes a [1,2,4]triazolo[4,3-a]pyridine ring . The exact structure can be determined using various spectroscopic techniques .


Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 150.14 g/mol, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 4, and a rotatable bond count of 0 .

Scientific Research Applications

Pharmaceutical Development and Drug Discovery

One significant application of derivatives related to 6-Methyl-[1,2,4]triazolo[4,3-a]pyridin-3-ol is in the pharmaceutical development and drug discovery sector. For example, derivatives have been optimized for their pharmacokinetic properties leading to the identification of a clinical candidate, JNJ-54175446, for potential therapeutic applications. This compound, emerging from a series of P2X7 receptor antagonists, showcases potent and selective brain penetration capabilities. The optimization process involved improvements in metabolic stability and oral dosing efficacy, highlighting its potential in treating conditions requiring CNS targeting (Letavic et al., 2017).

Cancer Immunotherapy and Antifibrotic Agents

Another derivative, EW-7197, has shown high potency, selectivity, and oral bioavailability as a TGF-β type I receptor kinase inhibitor, making it a promising candidate for cancer immunotherapy and antifibrotic treatments. Its development underscores the chemical versatility and therapeutic potential of the this compound scaffold in addressing critical pathways in cancer and fibrotic diseases (Jin et al., 2014).

Synthesis and Chemical Properties

The synthetic versatility of this compound derivatives enables the creation of various compounds with potential biological activities. For instance, novel synthesis methods have been developed for nitrogen bridge-head triazolopyridines, pyridotriazines, and pyridotriazepines incorporating the 6-methylchromone moiety, showcasing the compound's adaptability in producing diverse molecular structures with potential pharmacological applications (Abdel-Megid et al., 2013).

Molecular Docking and In Vitro Screening

Derivatives have also been subjected to molecular docking and in vitro screening to ascertain their binding energies and potential biological activities. This research underscores the importance of computational methods in the early stages of drug development, facilitating the discovery of compounds with targeted biological effects (Flefel et al., 2018).

Future Directions

The future directions for “6-Methyl-[1,2,4]triazolo[4,3-a]pyridin-3-ol” could involve further exploration of its potential as an IDO1 inhibitor , as well as investigation of its other potential therapeutic applications. Further studies could also focus on optimizing its synthesis and improving its potency and selectivity .

properties

IUPAC Name

6-methyl-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H7N3O/c1-5-2-3-6-8-9-7(11)10(6)4-5/h2-4H,1H3,(H,9,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HWTBGHJRXGNCEF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN2C(=NNC2=O)C=C1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H7N3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20291130
Record name 6-methyl[1,2,4]triazolo[4,3-a]pyridin-3(2h)-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20291130
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

149.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

4926-19-6
Record name 6-Methyl-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=4926-19-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name NSC 73362
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URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004926196
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 4926-19-6
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=73362
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 6-methyl[1,2,4]triazolo[4,3-a]pyridin-3(2h)-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20291130
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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